Cas no 1312794-10-7 ((6-Chloroquinolin-4-yl)boronic acid)

• Product Name: (6-Chloroquinolin-4-yl)boronic acid
• CAS No: 1312794-10-7
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• CID: 4583184
• Update Time: 2023-08-10

(6-Chloroquinolin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloroquinolin-4-yl)boronic acid
• Boronic acid, B-(6-chloro-4-quinolinyl)-
• AT14657

• Inchi： 1S/C9H7BClNO2/c11-6-1-2-9-7(5-6)8(10(13)14)3-4-12-9/h1-5,13-14H
• InChI Key： WLGIDSVNUPMIFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(B(O)O)C=CN=2

Computed Properties

• Exact Mass: 207.026
• Monoisotopic Mass: 207.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4